Ilimaquinone
Ilimaquinone
Ilimaquinone is a prenylquinone and a member of monohydroxy-1,4-benzoquinones. It has a role as a metabolite.
Ilimaquinone is a natural product found in Verongula rigida, Dactylospongia elegans, and other organisms with data available.
Ilimaquinone is a natural product found in Verongula rigida, Dactylospongia elegans, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
71678-03-0
VCID:
VC21217036
InChI:
InChI=1S/C22H30O4/c1-13-7-6-8-18-21(13,3)10-9-14(2)22(18,4)12-15-19(24)16(23)11-17(26-5)20(15)25/h11,14,18,24H,1,6-10,12H2,2-5H3/t14-,18+,21+,22+/m0/s1
SMILES:
CC1CCC2(C(C1(C)CC3=C(C(=O)C=C(C3=O)OC)O)CCCC2=C)C
Molecular Formula:
C22H30O4
Molecular Weight:
358.5 g/mol
Ilimaquinone
CAS No.: 71678-03-0
Cat. No.: VC21217036
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ilimaquinone is a prenylquinone and a member of monohydroxy-1,4-benzoquinones. It has a role as a metabolite. Ilimaquinone is a natural product found in Verongula rigida, Dactylospongia elegans, and other organisms with data available. |
|---|---|
| CAS No. | 71678-03-0 |
| Molecular Formula | C22H30O4 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | 3-[[(1R,2S,4aS,8aS)-1,2,4a-trimethyl-5-methylidene-3,4,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]methyl]-2-hydroxy-5-methoxycyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C22H30O4/c1-13-7-6-8-18-21(13,3)10-9-14(2)22(18,4)12-15-19(24)16(23)11-17(26-5)20(15)25/h11,14,18,24H,1,6-10,12H2,2-5H3/t14-,18+,21+,22+/m0/s1 |
| Standard InChI Key | JJWITJNSXCXULM-YVUMSICPSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=C(C(=O)C=C(C3=O)OC)O)CCCC2=C)C |
| SMILES | CC1CCC2(C(C1(C)CC3=C(C(=O)C=C(C3=O)OC)O)CCCC2=C)C |
| Canonical SMILES | CC1CCC2(C(C1(C)CC3=C(C(=O)C=C(C3=O)OC)O)CCCC2=C)C |
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